8-Bromo-2,7-dimethoxy-1,5-naphthyridine

• CAS RN: 1003944-35-1
• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 8-bromo-2,7-dimethoxy-1,5-naphthyridine
• InChI: InChI=1S/C10H9BrN2O2/c1-14-7-5-12-6-3-4-8(15-2)13-10(6)9(7)11/h3-5H,1-2H3
• InChI Key: FMZXMUGUZQYWDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C(=CN=C2C=C1)OC)Br

Description

8-Bromo-2,7-dimethoxy-1,5-naphthyridine is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-Bromo-7-fluoro-2-(methoxy)-1,5-naphthyridine (for a synthesis see WO2004058144, example 53(g) (11.215 g, 43.64 mmol) was stirred in methanol (100 mL) at rt under argon and a solution of sodium methoxide in methanol (94 ml of a ca. 25% solution, 10 eq.) was added. The mixture was heated at 50° C. for 1 h. The mixture was allowed to cool to rt, then was diluted with water (500 ml) and brine (500 ml), and extracted with DCM (2×300 ml). The DCM extracts were combined, dried over anhydrous magnesium sulphate, filtered and evaporated under reduced pressure to give 8-bromo-2,7-bis(methoxy)-1,5-naphthyridine as a cream solid (11.21 g, 95%).